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Compound of Interest

Compound Name: Pipecolic acid-d9

Cat. No.: B585967

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability and purity of
deuterated Pipecolic acid (Pipecolic acid-d9), a critical internal standard for mass
spectrometry-based quantification of its unlabeled counterpart in various biological matrices.
Ensuring the chemical and isotopic integrity of this stable isotope-labeled standard is
paramount for accurate and reproducible analytical results in metabolomics, clinical
diagnostics, and pharmacokinetic studies.

Commercial Availability

Pipecolic acid-d9 is available from several reputable suppliers of research chemicals and
stable isotope-labeled compounds. The product is typically supplied as a solid and should be
stored under recommended conditions to maintain its stability. A summary of prominent
commercial sources is provided in Table 1.

Table 1: Commercial Sources of Pipecolic Acid-d9
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Molecular
. Catalog Molecular .
Supplier CAS Number Weight ( g/mol
Number Formula |
Cayman
43070 790612-94-1 CesH2D9NO:2 138.2
Chemical
Santa Cruz
) sc-214375 790612-94-1 CeH2D9NO:2 138.21
Biotechnology
LGC Standards TRC-P479762 790612-94-1 Ce6DoH2NO2 138.21
MedChemExpres
HY-Y0669S 790612-94-1 CsH2D9NO2 138.21
s
Biosynth FP27059 790612-94-1 CesH2D9NO:2 138.21 g/mol
Clearsynth CS-T-24432 790612-94-1 Not Specified Not Specified
CsH11NO2
Smolecule S875394 790612-94-1 138.214
(unlabeled)

Purity Specifications

The purity of Pipecolic acid-d9 is a critical parameter and is typically defined by two key
metrics: chemical purity and isotopic purity. Chemical purity refers to the percentage of the
compound of interest, free from other chemical entities. Isotopic purity, specifically the isotopic
enrichment, indicates the percentage of molecules that contain the desired number of
deuterium atoms. Stated purity levels from various suppliers are summarized in Table 2. It is
important to note that lot-to-lot variability can exist, and it is always recommended to refer to
the Certificate of Analysis (CoA) for specific batch data.

Table 2: Purity Specifications of Commercial Pipecolic Acid-d9
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Supplier Chemical Purity Isotopic Purity/Enrichment

>99% deuterated forms (d1-

Cayman Chemical Not explicitly stated
do)[1]

) Refer to Certificate of Analysis o
Santa Cruz Biotechnology N Not explicitly stated
for lot specific data[2]

LGC Standards >95% (HPLC)[3] Not explicitly stated

MedChemExpress Not explicitly stated Not explicitly stated

Biosynth Not explicitly stated Not explicitly stated
Accompanied by Certificate of o

Clearsynth ) Not explicitly stated
Analysis[4]

Smolecule High-purity[5] Not explicitly stated

Experimental Protocols for Purity Determination

The determination of chemical and isotopic purity of Pipecolic acid-d9 requires robust
analytical methodologies. The following sections detail generalized protocols for these
assessments.

Chemical Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the
chemical purity of Pipecolic acid and its deuterated analog. Chiral HPLC methods can also be
employed to resolve the D- and L-enantiomers.

Objective: To determine the chemical purity of Pipecolic acid-d9 and to separate its
enantiomers.

Instrumentation:
o HPLC system with a UV detector

o Chiral stationary phase column (e.g., Astec® CHIROBIOTIC® T, 25 cm x 4.6 mm, 5 um)
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Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Methanol (for sample preparation)

Pipecolic acid-d9 sample
Procedure:

o Sample Preparation: Prepare a sample solution of Pipecolic acid-d9 in methanol at a
concentration of 5 mg/mL.

o Chromatographic Conditions:

[¢]

Mobile Phase: A mixture of water and acetonitrile (50:50, v/v).

Flow Rate: 1 mL/min.

[e]

o

Column Temperature: 25 °C.

[¢]

Detection: UV at 220 nm.

[e]

Injection Volume: 1 pL.
o Data Analysis:

o The chemical purity is calculated by integrating the peak area of Pipecolic acid-d9 and
expressing it as a percentage of the total peak area in the chromatogram.

o The retention times of the D- and L-enantiomers will differ on a chiral column, allowing for
their separation and individual quantification.

Logical Flow for HPLC Purity Analysis
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Data Analysis
Sample Preparation HPLC Analysis Identify and Quantify
p P Y DIL Enantiomers
Dissolve Pipecolic acid-d9 Inject 1 pL onto ~J Isocratic Elution »_| UV Detection | %
in Methanol (5 mg/mL) | chiral Column b (Water:Acetonitrile 50:50) = at 220 nm P Integrate Peak Areas ﬁ

Calculate Chemical Purity (%)

Sample Preparation

Derivatize Pipecolic acid-d9
(e.g., with propyl chloroformate)

Mass Spectrometry Analysis

Inject into GC-MS or LC-MS

:

Acquire Mass Spectra
(Full Scan or SIM)

Data Interpretation

Identify and Quantify
Isotopologue Peaks (d0-d9)

:

Calculate Isotopic Enrichment (%)
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Chemical Purity Isotopic Purity
Mass Spectrometry NMR Spectroscopy
(GC-MS or LC-MS) (*H-NMR)

Purity (%) Isotopic Distrifution Enrichment (%)

Final Purity|Assessment

Certificate of Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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